4-(2,4-Dichlorophenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO2/c13-7-1-2-9(11(14)5-7)8-3-4-15-6-10(8)12(16)17/h1-6H,(H,16,17)
• InChI Key: KLTKBTNHWZKKMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C12H7Cl2NO2
• DSSTOX Substance ID: DTXSID40692685
• Molecular Weight: 268.09 g/mol
• CAS RN: 1261959-30-1

Description

4-(2,4-Dichlorophenyl)nicotinic acid (DCPA) is an organic compound belonging to the class of phenylnicotinic acids. It is a white, crystalline solid with a melting point of about 143°C. DCPA is an important intermediate in the synthesis of various pharmaceuticals, and its derivatives can be used as catalysts for organic reactions. It has also been used for research purposes in biochemical and physiological studies.

Scientific Research Applications

4-(2,4-Dichlorophenyl)nicotinic acid, 95% has been widely used as a research tool in various biochemical and physiological studies. It has been used to study the effects of nicotinic acid on the metabolism of lipids and carbohydrates, as well as its role in the regulation of gene expression and cell signaling. 4-(2,4-Dichlorophenyl)nicotinic acid, 95% has also been used to study the role of nicotinic acid in the regulation of the immune system and the development of cancer. It has also been used to study the effects of nicotinic acid on the nervous system.

Mechanism of Action

4-(2,4-Dichlorophenyl)nicotinic acid, 95% acts as an agonist of nicotinic acid receptors, which are found in the brain and other organs. These receptors are involved in the regulation of various physiological processes, including the metabolism of lipids and carbohydrates, the regulation of gene expression and cell signaling, and the regulation of the immune system. 4-(2,4-Dichlorophenyl)nicotinic acid, 95% binds to the nicotinic acid receptor and activates it, leading to the release of neurotransmitters, hormones, and other molecules that regulate various physiological processes.
Biochemical and Physiological Effects
4-(2,4-Dichlorophenyl)nicotinic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of fatty acids, glucose, and other molecules involved in the metabolism of lipids and carbohydrates. 4-(2,4-Dichlorophenyl)nicotinic acid, 95% has also been shown to have anti-inflammatory and anti-cancer effects. It has been shown to regulate the expression of genes involved in the development of cancer, as well as the regulation of the immune system. Additionally, 4-(2,4-Dichlorophenyl)nicotinic acid, 95% has been shown to have a number of effects on the nervous system, including the regulation of neurotransmitter release and the modulation of synaptic plasticity.

Advantages and Limitations for Lab Experiments

4-(2,4-Dichlorophenyl)nicotinic acid, 95% has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a number of biochemical and physiological effects that make it useful for studying various physiological processes. However, there are some limitations to using 4-(2,4-Dichlorophenyl)nicotinic acid, 95% in laboratory experiments. It has a relatively short half-life and is rapidly metabolized in the body, making it difficult to study its long-term effects. Additionally, its effects on the nervous system are not well understood and may be unpredictable.

Future Directions

There are a number of future directions for research on 4-(2,4-Dichlorophenyl)nicotinic acid, 95%. Further research is needed to understand its effects on the nervous system, as well as its potential anti-cancer and anti-inflammatory effects. Additionally, more research is needed to understand the mechanisms by which 4-(2,4-Dichlorophenyl)nicotinic acid, 95% regulates gene expression and cell signaling. Additionally, further research is needed to understand the potential therapeutic applications of 4-(2,4-Dichlorophenyl)nicotinic acid, 95% and its derivatives. Finally, further research is needed to understand the long-term effects of 4-(2,4-Dichlorophenyl)nicotinic acid, 95% on the body and its potential side effects.

Synthesis Methods

4-(2,4-Dichlorophenyl)nicotinic acid, 95% can be synthesized from the reaction of 2,4-dichlorobenzoic acid and nicotinic acid in a two-step process. First, 2,4-dichlorobenzoic acid is heated with a catalytic amount of sulfuric acid to form 2,4-dichlorophenol. This is then reacted with nicotinic acid in the presence of a base such as sodium hydroxide to form 4-(2,4-Dichlorophenyl)nicotinic acid, 95%. The reaction is carried out at a temperature of about 150°C and is usually complete within 1-2 hours.